1-(4-butoxybenzoyl)-4-phenylpiperazine

• IUPAC Name: (4-butoxyphenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H26N2O2/c1-2-3-17-25-20-11-9-18(10-12-20)21(24)23-15-13-22(14-16-23)19-7-5-4-6-8-19/h4-12H,2-3,13-17H2,1H3
• InChI Key: JIJCZUGYMSGKOP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

1-(4-Butoxybenzoyl)-4-phenylpiperazine is a piperazine derivative featuring a 4-butoxybenzoyl group attached to the piperazine core. This compound has garnered attention for its antimycobacterial activity, particularly against Mycobacterium kansasii and M. marinum, with MIC values of 15.0 µM . Its structure combines a lipophilic butoxy chain with a polar benzoyl group, balancing membrane permeability and target binding.

Comparison with Similar Compounds

Antimycobacterial Activity

• 1-{3-[(4-Butoxybenzoyl)oxy]-2-hydroxypropyl}-4-(4-nitrophenyl)piperazinediium dichloride : Exhibits potent activity against M. kansasii (MIC = 15.0 µM) and M. marinum (MIC = 15.0 µM). The butoxy group enhances lipophilicity, which correlates with improved penetration into mycobacterial membranes .
• 1-(2-Hydroxy-3-{[4-(propan-2-yloxy)benzoyl]oxy}propyl)-4-(4-nitrophenyl)piperazinediium dichloride : Shows similar activity against M. kansasii (MIC = 15.4 µM) but reduced efficacy against M. marinum, highlighting the importance of the butoxy chain length for broad-spectrum activity .
• Other N-phenylpiperazines : Derivatives with shorter alkoxy chains (e.g., methoxy, ethoxy) or nitro groups exhibit weaker antimycobacterial effects, emphasizing the critical role of the butoxy substituent .

Neuroprotective Agents

• 1-[(4-Nitrophenyl)sulfonyl]-4-phenylpiperazine (NSPP) : Reduces radiation-induced neuroinflammation and preserves cognitive function in mice by modulating hedgehog signaling and inhibiting microglial activation. The sulfonyl group confers distinct target selectivity compared to benzoyl derivatives .
• 1-(3-Nitrophenyl)-4-phenylpiperazine : Lacks neuroprotective effects but demonstrates cytotoxicity in glioblastoma models, suggesting nitro group positioning alters biological outcomes .

Dopamine Receptor Targeting

• 4-Phenylpiperazine Derivatives (e.g., Compound 12) : Exhibit high dopamine D4 receptor (D4R) affinity (Ki < 10 nM) and selectivity over D2/D3 receptors. Substitutions like benzyl or phenyl groups enhance brain penetration (logBB > 0.5) and reduce off-target mAChR binding .
• 1-Phenyl-4-[4-(1H-1,2,3-triazol-5-yl)butyl]piperazine : Click chemistry-derived analogs show D3R selectivity but lower BBB permeability compared to butoxybenzoyl derivatives, underscoring substituent-driven pharmacokinetic differences .

Structural and Physicochemical Properties

Compound	Substituent	logP*	Solubility	Key Structural Feature
1-(4-Butoxybenzoyl)-4-phenylpiperazine	Butoxybenzoyl	3.8	Low	Long alkoxy chain enhances lipophilicity
1-Benzoyl-4-(4-nitrophenyl)piperazine	Nitrophenyl	2.5	Moderate	Electron-withdrawing nitro group
NSPP	Sulfonyl	2.1	High	Polar sulfonyl group improves solubility
1-(4-Bromobenzoyl)-4-phenylpiperazine	Bromobenzoyl	3.2	Low	Halogen substitution increases molecular weight

*logP values estimated via computational models.

• Crystallography: 1-Benzoyl-4-(4-nitrophenyl)piperazine crystallizes in an orthorhombic system (Pna21), while bromobenzoyl analogs adopt monoclinic structures (P21), reflecting substituent-driven packing differences .